Cas no 851865-47-9 (2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole
• CAS No: 851865-47-9
• MF: C₂₄H₁₉FN₂O₂S
• MW: 418.483268022537
• CID: 6277317
• PubChem ID: 5162130
• Update Time: 2025-07-14

2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole
• AKOS024588618
• (2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(9H-xanthen-9-yl)methanone
• F0630-0367
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole
• 851865-47-9
• [2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(9H-xanthen-9-yl)methanone

• Inchi： 1S/C24H19FN2O2S/c25-17-7-5-6-16(14-17)15-30-24-26-12-13-27(24)23(28)22-18-8-1-3-10-20(18)29-21-11-4-2-9-19(21)22/h1-11,14,22H,12-13,15H2
• InChI Key： UKNIWAKSRGZMBR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NCCN1C(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 418.11512719g/mol
• Monoisotopic Mass: 418.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole

Introduction to Compound with CAS No. 851865-47-9 and Product Name: 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole

Compound with the CAS number 851865-47-9 and the product name 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a 3-fluorophenylmethylsulfanyl moiety and a 9H-xanthene-9-carbonyl group, makes it a versatile scaffold for developing novel therapeutic agents.

The imidazole core in the molecular structure is particularly noteworthy, as imidazole derivatives have been extensively studied for their biological activity. Imidazole-based compounds are known for their role in various pharmacological applications, ranging from antifungal agents to antiviral medications. The incorporation of a xanthene derivative into the imidazole framework introduces additional electronic and steric properties that can influence the compound's interactions with biological targets. This combination of structural features makes the compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between this compound and biological receptors. These computational approaches have been instrumental in accelerating the drug discovery process, allowing for the rapid screening of large libraries of compounds.

The fluorine atom in the 3-fluorophenylmethylsulfanyl group is another critical feature that enhances the compound's pharmacological profile. Fluorine substitution is a common strategy in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of fluorine can also improve the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. These properties make it an attractive moiety for developing drugs with improved efficacy and duration of action.

Current research in the field of xanthene derivatives has revealed their potential as bioactive molecules. Xanthene compounds are known for their fluorescence properties, which have been exploited in various diagnostic tools and imaging techniques. Additionally, some xanthene derivatives exhibit significant pharmacological effects, including anti-inflammatory and anticancer activities. The combination of a xanthene moiety with an imidazole scaffold in this compound suggests that it may possess dual functionality, offering multiple therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only ensure high yields but also allow for functional group modifications that can further tailor the compound's properties.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic disorders and cancer. The imidazole-xanthene hybrid structure provides a unique scaffold that may interact with biological targets in ways not observed with conventional drug molecules. This opens up new avenues for therapeutic intervention and underscores the importance of structural innovation in drug development.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. These molecules have been successfully incorporated into numerous drugs on the market due to their favorable pharmacokinetic properties. The 3-fluorophenylmethylsulfanyl group in this compound is expected to contribute to its solubility and bioavailability, making it more suitable for clinical applications. Furthermore, fluorine substitution can enhance binding interactions with biological targets, leading to improved therapeutic efficacy.

Future research directions may focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness. Additionally, exploring its potential in preclinical models will be crucial for evaluating its safety and efficacy before moving to human trials. Collaborative efforts between synthetic chemists and biologists will be essential in deciphering the compound's mechanism of action and identifying potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on innovative molecular design principles. The compound described here exemplifies how combining different structural motifs can yield molecules with unique properties and functionalities. As research continues to uncover new applications for imidazole-xanthene hybrids, it is likely that similar compounds will emerge as valuable tools in addressing unmet medical needs.

In conclusion, 2-{(3-fluorophenyl)methylsulfanyl}-1-(9H-xanthene-9-carbonyl)-4,5-dihydro-1H-imidazole (CAS No. 851865-47-9) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple functional groups including a 3-fluorophenylmethylsulfanyl moiety and a xanthene derivative, positions it as a promising candidate for drug discovery efforts targeting various diseases. Ongoing research aims to fully elucidate its biological activity and explore its potential as a therapeutic agent.